N-(2-(4-methoxy-6-methyl-2-oxopyridin-1(2H)-yl)ethyl)pivalamide
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Description
N-(2-(4-methoxy-6-methyl-2-oxopyridin-1(2H)-yl)ethyl)pivalamide is a useful research compound. Its molecular formula is C14H22N2O3 and its molecular weight is 266.341. The purity is usually 95%.
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Scientific Research Applications
Synthesis and Chemical Reactivity
Research on related compounds indicates advancements in synthetic chemistry, particularly in the creation and functionalization of pyridine and related heterocycles. For instance, studies have demonstrated various methods for lithiation and subsequent functionalization of related compounds, leading to high yields of products with potential pharmacological activities. These methodologies are crucial for the synthesis of complex molecules for pharmaceutical applications (Smith, El‐Hiti, & Alshammari, 2012). Additionally, research on the use of (2S,4R)-hydroxyproline derivatives as ligands in chiral copper complexes showcases the importance of such compounds in asymmetric synthesis, which is fundamental in the development of new drugs with enhanced efficacy and reduced side effects (Leyendecker & Laucher, 1983).
Potential Therapeutic Applications
While the specific therapeutic applications of "N-(2-(4-methoxy-6-methyl-2-oxopyridin-1(2H)-yl)ethyl)pivalamide" are not directly mentioned, the synthesis and evaluation of structurally related compounds have provided insights into their potential uses. For example, the synthesis and neuroleptic activity of benzamides, including compounds with pyridinyl and methoxy groups, have been explored for their potential in treating psychosis. These studies highlight the structural-activity relationships that guide the development of new therapeutic agents (Iwanami et al., 1981).
Material Science and Catalysis
Compounds with similar structures have been utilized in material science and catalysis, demonstrating the versatility of pyridine derivatives. The development of coordination polymers assembled from metal complexes and polypyridine spacers, for example, reveals applications in sorption and catalysis. Such materials exhibit unique properties useful for gas storage, separation processes, and as catalysts in various chemical reactions, underscoring the broader applications of pyridine derivatives beyond pharmaceuticals (Sotnik et al., 2015).
Properties
IUPAC Name |
N-[2-(4-methoxy-2-methyl-6-oxopyridin-1-yl)ethyl]-2,2-dimethylpropanamide |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H22N2O3/c1-10-8-11(19-5)9-12(17)16(10)7-6-15-13(18)14(2,3)4/h8-9H,6-7H2,1-5H3,(H,15,18) |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
LWDVKJCJOIYVEU-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC(=CC(=O)N1CCNC(=O)C(C)(C)C)OC |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H22N2O3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
266.34 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.